Cas no 1257848-48-8 ((R)-2-(4-(tert-Butoxycarbonyl)morpholin-2-yl)acetic acid)

• Product Name: (R)-2-(4-(tert-Butoxycarbonyl)morpholin-2-yl)acetic acid
• CAS No: 1257848-48-8
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD13189486
• CID: 821541
• PubChem ID: 40425168
• Update Time: 2025-05-20

(R)-2-(4-(tert-Butoxycarbonyl)morpholin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(4-(tert-Butoxycarbonyl)morpholin-2-yl)acetic acid
• (2R)-4-[(tert-Butoxy)carbonyl]-2-morpholineacetic acid
• (R)-N-Boc-Morpholine-2-acetic acid
• 2-[(2R)-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-2-yl]acetic acid
• BH043
• FC0057
• DTXSID50654178
• DB-023189
• 2-Morpholineacetic acid, 4-[(1,1-dimethylethoxy)carbonyl]-, (2R)-
• MFCD13189486
• (R)-2-(4-(tert-Butoxycarbonyl)morpholin-2-yl)aceticacid
• AKOS016002275
• 1257848-48-8
• AS-40689
• SCHEMBL22370245
• [(2R)-4-(tert-Butoxycarbonyl)morpholin-2-yl]acetic acid
• CS-0040622

• MDL： MFCD13189486
• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-4-5-16-8(7-12)6-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)/t8-/m1/s1
• InChI Key： BBSISPMRGFJLDI-MRVPVSSYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 245.12600
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.179
• PSA: 76.07000
• LogP: 1.03490

(R)-2-(4-(tert-Butoxycarbonyl)morpholin-2-yl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (R)-2-(4-(tert-Butoxycarbonyl)morpholin-2-yl)acetic acid

(R)-2-(4-(tert-Butoxycarbonyl)morpholin-2-yl)acetic Acid: A Comprehensive Overview

(R)-2-(4-(tert-Butoxycarbonyl)morpholin-2-yl)acetic acid, with the CAS number 1257848-48-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a tert-butoxycarbonyl (Boc) group and an acetic acid moiety. The (R) configuration at the chiral center adds another layer of complexity and specificity to its properties.

The morpholine ring, a six-membered heterocycle containing one oxygen atom, is a common structural motif in pharmaceuticals due to its ability to form hydrogen bonds and its lipophilic properties. The presence of the Boc group, a well-known protecting group in peptide synthesis, further enhances the compound's versatility. The acetic acid moiety introduces carboxylic acid functionality, which can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. Its chiral center makes it particularly valuable in asymmetric synthesis, where stereochemistry plays a critical role in determining biological activity. The Boc group can be readily removed under acidic conditions, making this compound amenable to further functionalization and modification.

In terms of physical properties, (R)-2-(4-(tert-Butoxycarbonyl)morpholin-2-yl)acetic acid has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of this compound typically involves a multi-step process. Starting from morpholine, the Boc group is introduced via alkylation or acylation reactions. Subsequent alkylation or acylation steps are used to attach the acetic acid moiety, followed by chiral resolution to obtain the (R)-enantiomer. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly routes to this compound.

From a pharmacological perspective, this compound has shown promise as a precursor for bioactive molecules. Its ability to act as a prodrug or intermediate in drug design has been explored in several research studies. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and analgesic activities.

In conclusion, (R)-2-(4-(tert-Butoxycarbonyl)morpholin-2-yl)acetic acid is a versatile and intriguing compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure, coupled with its chiral properties and functional groups, positions it as an important tool in modern chemical research.